Cas no 932968-71-3 (2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide)

• Product Name: 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide
• CAS No: 932968-71-3
• MF: C₂₄H₂₃N₃O₃S₂
• MW: 465.587723016739
• CID: 5363465
• Update Time: 2025-07-18

2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide
• 2-((4-benzyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(3,4-dimethylphenyl)acetamide
• 2-[(4-Benzyl-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide
• 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide

• Inchi： 1S/C24H23N3O3S2/c1-17-12-13-20(14-18(17)2)25-23(28)16-31-24-26-32(29,30)22-11-7-6-10-21(22)27(24)15-19-8-4-3-5-9-19/h3-14H,15-16H2,1-2H3,(H,25,28)
• InChI Key： LVZRNOLMMMYYRK-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(=N1)SCC(NC1C=CC(C)=C(C)C=1)=O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 789
• XLogP3: 4.6
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide

Introduction to 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide (CAS No. 932968-71-3) and Its Emerging Applications in Chemical Biology

The compound 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide, identified by the CAS number 932968-71-3, represents a novel molecular entity with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a structurally complex class of heterocyclic sulfonamides, characterized by its benzothiadiazine core and sulfanyl substituents. The benzothiadiazine scaffold is well-documented for its versatile biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in this molecule imparts unique physicochemical properties that make it a valuable candidate for further exploration in drug discovery and molecular medicine.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in developing therapeutic agents. The presence of a sulfanyl group at the 3-position of the benzothiadiazine ring enhances the compound's reactivity and binding affinity to biological targets. Additionally, the N-(3,4-dimethylphenyl)acetamide moiety contributes to its solubility and metabolic stability, making it an attractive scaffold for pharmacological applications. This compound has been synthesized through multi-step organic reactions involving cyclization, sulfonylation, and condensation processes. The synthetic route has been optimized to ensure high yield and purity, which are critical for subsequent biological evaluations.

One of the most compelling aspects of 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide is its potential as an inhibitor of key enzymatic pathways implicated in diseases such as cancer and neurodegeneration. Studies have demonstrated that benzothiadiazine derivatives can modulate the activity of enzymes like kinases and phosphodiesterases. The sulfonamide group serves as a hydrogen bond acceptor, facilitating interactions with protein active sites. Furthermore, the rigid benzothiadiazine core provides structural stability while allowing for conformational flexibility necessary for effective binding.

In vitro studies have revealed promising results regarding the biological activity of this compound. Initial assays have shown inhibitory effects on several target proteins relevant to cancer progression. For instance, it has been observed to suppress the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The mechanism of action may involve interference with ATP binding or substrate recognition by these kinases. Additionally, preliminary data suggest that this compound exhibits low toxicity profiles in mammalian cells when tested at submicromolar concentrations.

The pharmacokinetic properties of 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide have been evaluated using in vivo models. The compound demonstrates reasonable bioavailability following oral administration and exhibits moderate tissue distribution. These findings are supported by studies showing detectable levels of the compound in plasma up to 24 hours post-dosing. The metabolic stability appears to be influenced by both phase I (oxidative) and phase II (conjugative) pathways. Further investigation into its metabolic fate will provide insights into potential drug-drug interactions and excretion kinetics.

Recent research has also explored the structural optimization of this compound to enhance its pharmacological efficacy. By modifying substituents such as the benzyl group or introducing additional heterocycles at strategic positions within the molecule,2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide could be transformed into more potent analogs with improved selectivity profiles. Computational modeling techniques including molecular docking simulations have been employed to predict binding interactions between this compound and target proteins with high accuracy.

The therapeutic potential extends beyond oncology; emerging evidence suggests that this class of compounds may also play a role in treating neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease. The ability to modulate protein misfolding and aggregation processes is a key area of interest for researchers investigating novel therapeutics against these conditions. Preliminary experiments indicate that derivatives like 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide can interact with amyloid-beta peptides or alpha-synuclein aggregates in vitro.

The synthesis methodology for this compound has been refined to accommodate scalable production requirements necessary for clinical trials or commercial development purposes. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly employed for purity assessment during manufacturing processes. Quality control protocols ensure that impurities arising from synthetic intermediates do not exceed acceptable limits before further characterization or biological testing begins.

Future directions in research may involve exploring prodrug formulations that enhance bioavailability while reducing systemic toxicity associated with free bases or salts forms used currently.* CAS No.* 93296871 33 highlights why continued investigation into this chemical entity remains justified despite existing challenges.* Its unique structural features offer opportunities not yet fully exploited through traditional medicinal chemistry approaches.* Collaborative efforts between academic laboratories* pharmaceutical companies* *and biotechnology firms will be essential* moving forward*to translate preclinical findings into viable therapeutic options.*